Cas no 2138143-67-4 (1-Ethyl-7,9-dimethyl-1-azaspiro[4.5]decan-4-amine)

• Product Name: 1-Ethyl-7,9-dimethyl-1-azaspiro[4.5]decan-4-amine
• CAS No: 2138143-67-4
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 6178506
• PubChem ID: 165462036
• Update Time: 2025-06-08

1-Ethyl-7,9-dimethyl-1-azaspiro[4.5]decan-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-7,9-dimethyl-1-azaspiro[4.5]decan-4-amine
• 2138143-67-4
• EN300-785637
• 1-Ethyl-7,9-dimethyl-1-azaspiro[4.5]decan-4-amine

• Inchi： 1S/C13H26N2/c1-4-15-6-5-12(14)13(15)8-10(2)7-11(3)9-13/h10-12H,4-9,14H2,1-3H3
• InChI Key： GBUWERBLNYSNPA-UHFFFAOYSA-N
• SMILES： N1(CC)CCC(C21CC(C)CC(C)C2)N

Computed Properties

• Exact Mass: 210.209598838g/mol
• Monoisotopic Mass: 210.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-Ethyl-7,9-dimethyl-1-azaspiro[4.5]decan-4-amine

Introduction to 1-Ethyl-7,9-dimethyl-1-azaspiro[4.5]decan-4-amine (CAS No. 2138143-67-4) and Its Emerging Applications in Chemical Biology

1-Ethyl-7,9-dimethyl-1-azaspiro[4.5]decan-4-amine, identified by its CAS number 2138143-67-4, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive spirocyclic framework and nitrogen-containing heterocycle. The compound belongs to the class of azaspiro compounds, which are known for their versatile biological activities and potential therapeutic applications. Its molecular architecture, featuring a spiro linkage between a nitrogen-containing heterocycle and an alkyl chain, contributes to its unique physicochemical properties and biological interactions.

The spirocyclic core of 1-Ethyl-7,9-dimethyl-1-azaspiro[4.5]decan-4-amine plays a crucial role in determining its biological behavior. Spirocycles are inherently rigid structures that can mimic the conformational constraints of natural products, making them valuable scaffolds for drug discovery. The presence of the azaspiro motif enhances the compound's ability to interact with biological targets, such as enzymes and receptors, by providing multiple binding pockets and hydrogen bonding opportunities. This structural feature has been exploited in the design of novel bioactive molecules with potential applications in oncology, inflammation, and neurodegenerative diseases.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-Ethyl-7,9-dimethyl-1-azaspiro[4.5]decan-4-amine and biological targets. Studies have demonstrated that the compound's dimethyl substitution pattern at the 7 and 9 positions modulates its binding affinity and selectivity. This fine-tuning of the molecular structure has led to the identification of derivatives with enhanced potency and reduced off-target effects. Such findings highlight the importance of structural optimization in developing high-quality pharmacological agents.

The amine functional group at the 4-position of the spirocycle in 1-Ethyl-7,9-dimethyl-1-azaspiro[4.5]decan-4-amine is another critical feature that contributes to its biological activity. Amines are well-known pharmacophores that can participate in various chemical interactions, including hydrogen bonding, ionic interactions, and hydrophobic effects. The incorporation of this moiety into the spirocyclic framework enhances the compound's solubility and bioavailability, making it a promising candidate for further development as a therapeutic agent.

In vitro studies have revealed that 1-Ethyl-7,9-dimethyl-1-azaspiro[4.5]decan-4-amine exhibits promising pharmacological properties. Research has shown that it can inhibit the activity of certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that the compound may exhibit neuroprotective effects by modulating neurotransmitter receptor activity. These findings underscore the compound's therapeutic potential and justify further investigation into its mechanisms of action.

The synthesis of 1-Ethyl-7,9-dimethyl-1-azaspiro[4.5]decan-4-am ine represents a significant achievement in organic chemistry due to its complex spirocyclic structure. The synthesis involves multi-step reactions, including cyclization reactions and functional group transformations, which require precise control over reaction conditions to achieve high yields and purity. Advances in synthetic methodologies have enabled chemists to access increasingly complex molecular architectures, paving the way for the development of novel bioactive compounds.

The growing interest in azaspiro compounds has been fueled by their diverse biological activities and structural versatility. Researchers have explored various modifications of the spirocyclic core to optimize pharmacological properties such as potency, selectivity, and metabolic stability. The development of efficient synthetic routes has been instrumental in accelerating this research agenda and translating laboratory discoveries into clinical applications.

Future directions in the study of 1-Ethyl -7 ,9 -dimethyl -1 -azaspiro [ 4 .5 ] decan - 4 - am ine include exploring its interactions with additional biological targets and evaluating its potential in preclinical models. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers aim to uncover new therapeutic applications for this promising compound. The integration of computational modeling with experimental studies will provide valuable insights into its mechanism of action and facilitate the development of next-generation pharmaceuticals.

The significance of CAS No. 2138143 -67 - 4 lies not only in its unique chemical structure but also in its potential to advance our understanding of bioactive molecules. As research continues to uncover new applications for azaspiro compounds, compounds like 1-Ethyl -7 ,9 -dimethyl -1 -azaspiro [ 4 .5 ] decan - 4 - am ine will play a pivotal role in shaping the future of chemical biology and drug discovery.